Cas no 2060035-30-3 (3-(furan-2-yl)-6-methyl-1,2-dihydropyrazin-2-one)

• Product Name: 3-(furan-2-yl)-6-methyl-1,2-dihydropyrazin-2-one
• CAS No: 2060035-30-3
• MF: C₉H₈N₂O₂
• MW: 176.172021865845
• MDL: MFCD30501813
• CID: 5153908
• PubChem ID: 125455567
• Update Time: 2025-05-24

3-(furan-2-yl)-6-methyl-1,2-dihydropyrazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 3-(2-furanyl)-6-methyl-
• 3-(furan-2-yl)-6-methyl-1,2-dihydropyrazin-2-one

• MDL： MFCD30501813
• Inchi： 1S/C9H8N2O2/c1-6-5-10-8(9(12)11-6)7-3-2-4-13-7/h2-5H,1H3,(H,11,12)
• InChI Key： CNILSXXMUVPWJR-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=CN=C1C1=CC=CO1

Additional information on 3-(furan-2-yl)-6-methyl-1,2-dihydropyrazin-2-one

3-(Furan-2-yl)-6-methyl-1,2-dihydropyrazin-2-one: A Comprehensive Overview

The compound with CAS No. 2060035-30-3, commonly referred to as 3-(furan-2-yl)-6-methyl-1,2-dihydropyrazin-2-one, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyrazinones, which are known for their diverse biological activities and potential applications in drug discovery. The structure of 3-(furan-2-yl)-6-methyl-1,2-dihydropyrazin-2-one features a dihydropyrazinone core with a methyl group at position 6 and a furan substituent at position 3, making it a unique derivative within this class.

Recent studies have highlighted the importance of dihydropyrazinones as scaffolds for the development of bioactive molecules. The incorporation of the furan group in 3-(furan-2-yl)-6-methyl-1,2-dihydropyrazin-2-one introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and biological properties. Researchers have explored the synthesis of this compound through various routes, including microwave-assisted synthesis and catalytic methods, which have proven to be efficient and environmentally friendly.

The biological evaluation of 3-(furan-2-yl)-6-methyl-1,2-dihydropyrazin-2-one has revealed promising results in several areas. For instance, this compound has shown potential as an anti-inflammatory agent by modulating key inflammatory pathways. Additionally, its antioxidant properties have been studied in detail, suggesting its role in protecting cells from oxidative stress-related damage. These findings underscore the versatility of dihydropyrazinone derivatives in addressing various therapeutic targets.

In terms of applications, 3-(furan-2-yl)-6-methyl-1,2-dihydropyrazin-2-one has been investigated for its potential use in the development of novel pharmaceuticals. Its ability to interact with specific protein targets makes it a valuable lead compound for further optimization. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound with high accuracy, facilitating its integration into drug design pipelines.

The synthesis and characterization of 3-(furan-2-yL)-6-methyl-dihydro-pyrazinone have been documented in numerous scientific journals, providing a wealth of information for researchers interested in this compound. Its structural uniqueness and functional diversity make it an attractive candidate for further exploration in both academic and industrial settings.

In conclusion, 3-(furan-yL)-6-methyl-dihydro-pyrazinone (CAS No. 2060035) represents a compelling example of how structural modifications can enhance the bioactivity of organic compounds. With ongoing research uncovering new insights into its properties and applications, this compound continues to be a focal point in the pursuit of innovative therapeutic solutions.